Cas no 1797016-23-9 (4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine
• CAS No: 1797016-23-9
• MF: C₁₉H₂₀FNO₄S
• MW: 377.429807662964
• CID: 5371253
• Update Time: 2025-11-06

4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[(4-fluorophenyl)sulfonyl]-1-piperidinyl](2-methoxyphenyl)-
• 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine

• Inchi： 1S/C19H20FNO4S/c1-25-18-5-3-2-4-17(18)19(22)21-12-10-16(11-13-21)26(23,24)15-8-6-14(20)7-9-15/h2-9,16H,10-13H2,1H3
• InChI Key： UXXAJMDQTCKHEG-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)(C1=CC=CC=C1OC)=O

Additional information on 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine

Introduction to 4-(4-Fluorobenzenesulfonyl)-1-(2-Methoxybenzoyl)piperidine (CAS No. 1797016-23-9)

4-(4-Fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine, with the CAS number 1797016-23-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a fluorobenzene sulfonyl group, and a methoxybenzoyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The synthesis typically begins with the preparation of the piperidine core, followed by the introduction of the fluorobenzene sulfonyl and methoxybenzoyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for research and development purposes.

In terms of its biological activity, 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine has been investigated for its potential as a modulator of various biological targets. Studies have shown that this compound exhibits significant activity against specific enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit certain kinases involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

One of the key areas of research involving 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in immune cells. This property makes it a potential candidate for treating chronic inflammatory conditions, such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the modulation of key signaling pathways that regulate cell survival and proliferation. These findings suggest that 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine could be developed into a novel anticancer agent with improved therapeutic index.

The pharmacokinetic properties of 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine have also been extensively studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine in human subjects. These trials are designed to assess the compound's performance in treating specific diseases, such as cancer and inflammatory disorders. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit.

In conclusion, 4-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)piperidine (CAS No. 1797016-23-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.